3-methoxy-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3-methoxy-N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H14F3N3O2S2/c1-26-14-4-2-3-12(9-14)15(25)22-16-23-24-17(28-16)27-10-11-5-7-13(8-6-11)18(19,20)21/h2-9H,10H2,1H3,(H,22,23,25)
• InChI Key: ZCXDHDJRYQTLNL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H14F3N3O2S2
• Molecular Weight: 425.5 g/mol

Description

3-methoxy-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a compound with potential therapeutic applications in various fields of scientific research.

Mechanism of Action

The mechanism of action of 3-methoxy-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes and signaling pathways involved in inflammation, cancer, and diabetes.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been shown to induce apoptosis (cell death) in cancer cells and improve glucose metabolism in diabetic mice.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methoxy-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its potential therapeutic applications in various fields of scientific research. However, a limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 3-methoxy-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to study its potential for use in combination with other drugs or therapies. Additionally, its potential for use in other fields of scientific research, such as neurodegenerative diseases, could also be explored.

Synthesis Methods

The synthesis of 3-methoxy-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide involves a series of chemical reactions. The starting material for the synthesis is 2-amino-5-methoxybenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-amino-1,3,4-thiadiazole to form the desired thiadiazole derivative. Finally, the thiadiazole derivative is reacted with 4-(trifluoromethyl)benzyl mercaptan and benzoyl chloride to form the final product.

Scientific Research Applications

3-methoxy-N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide has been studied for its potential therapeutic applications in various fields of scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties.